Cas no 84812-69-1 ((e)-2-methoxy-4-(1-propenyl)phenyl 2-methylisocrotonate)

• Product name: (e)-2-methoxy-4-(1-propenyl)phenyl 2-methylisocrotonate
• CAS No: 84812-69-1
• MF: C₁₅H₁₉O₃
• MW: 246.30162
• CID: 888180
• PubChem ID: 13962198

(e)-2-methoxy-4-(1-propenyl)phenyl 2-methylisocrotonate Chemical and Physical Properties

Names and Identifiers

• (e)-2-methoxy-4-(1-propenyl)phenyl 2-methylisocrotonate
• 2-Butenoic acid, 2-methyl-, 2-methoxy-4-(1-propenyl)phenyl ester, (Z,E)-
• 84812-69-1
• NS00061523
• DTXSID901149561
• EINECS 284-213-6

• Inchi： InChI=1S/C15H18O3/c1-5-7-12-8-9-13(14(10-12)17-4)18-15(16)11(3)6-2/h5-10H,1-4H3/b7-5+,11-6-
• InChI Key： ZTMOFQLUZSNPJG-WXLRGLDMSA-N
• SMILES： CC=CC1=CC(=C(C=C1)OC(=O)C(=CC)C)OC

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 3.8